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Compound of Interest

Compound Name: 2-Phenylethyl propionate

Cat. No.: B1680303 Get Quote

Essential Safety and Handling Guide for 2-
Phenylethyl Propionate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Phenylethyl propionate. Adherence to these procedures is critical for ensuring laboratory

safety and proper chemical management.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Phenylethyl propionate is presented below for

easy reference.
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Property Value

CAS Number 122-70-3

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

Appearance Colorless Liquid[1]

Odor Sweet[1]

Boiling Point 244-245 °C (471.2-473 °F) at 760 mmHg[1][2]

Flash Point 100.0 - 106 °C (212.0 - 222.8 °F)[1][3]

Specific Gravity 1.010 - 1.02[1][2]

Solubility Soluble in water[4]

Personal Protective Equipment (PPE)
While 2-Phenylethyl propionate is not classified as a hazardous substance under the 2012

OSHA Hazard Communication Standard, proper personal protective equipment is mandatory to

prevent potential mild skin and eye irritation.[1][5]
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Protection Type Recommended Equipment

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be necessary in

situations with a higher risk of splashing.[2]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] This includes a

lab coat and, if necessary, protective boots.[2]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no respiratory protection is typically

required.[1][4] For large-scale use or in

emergencies, a NIOSH/MSHA or European

Standard EN 136 approved respirator with a

particle filter is recommended.[1][4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Ensure work is conducted in a well-ventilated area. A local exhaust system is

recommended to minimize exposure to vapors.[5]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[4][5] Do not breathe mist, vapors,

or spray.[4]

Hygiene: Practice good industrial hygiene. Wash hands and face thoroughly after handling.

[2] Do not eat, drink, or smoke in the handling area.[4]

Grounding: For large quantities, ground all equipment to prevent static discharges that could

lead to a flash fire.[6]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and alkalis.[5]

Ignition Sources: Keep away from heat, sparks, and open flames.[5]

Emergency and Disposal Plan
Accidental Release:

Ventilation and Ignition Control: Ensure adequate ventilation and eliminate all ignition

sources.[3][5]

Containment: For small spills, absorb with an inert material such as sand, silica gel, or

sawdust.[1] For large spills, dike the area to prevent spreading.[3]

Collection: Use a shovel to place the absorbed material into a suitable, closed container for

disposal.[5]

Cleaning: Clean the contaminated surface with water.[5]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Seek medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult or has stopped, provide

artificial respiration or oxygen.[7] Seek medical attention.[1]

Ingestion: Clean the mouth with water and seek immediate medical attention.[1][4] Do not

induce vomiting unless instructed to do so by medical personnel.[8]

Disposal:
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Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1]

Regulations: Consult local, regional, and national hazardous waste regulations for complete

and accurate classification and disposal procedures.[1][2]

Methods: Disposal may involve recycling, incineration in a chemical incinerator with an

afterburner and scrubber, or returning the material to the supplier.[2][9] Do not allow the

chemical to enter the environment.[1]
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Caption: Workflow for the safe handling and disposal of 2-Phenylethyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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